N-(4-ethoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(4-ethoxyphenyl)acetamide
• InChI: InChI=1S/C21H26N2O4S/c1-2-27-19-13-11-17(12-14-19)22-21(24)16-18-8-6-7-15-23(18)28(25,26)20-9-4-3-5-10-20/h3-5,9-14,18H,2,6-8,15-16H2,1H3,(H,22,24)
• InChI Key: DPMOOMAZEUNGJD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

N-(4-ethoxyphenyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, also known as EPPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. EPPA belongs to the class of piperidine-based compounds and has been found to exhibit a wide range of biological activities.

Scientific Research Applications

Thiophene Analogues and Carcinogenicity Research

Research into thiophene analogues of known carcinogens, such as benzidine and 4-aminobiphenyl, reveals interest in the structural and functional implications of replacing aromatic rings with isosteric equivalents. Such studies evaluate carcinogenic potential through in vitro assays, aiming to understand the chemical and biological behavior of these compounds and their potential to cause tumors in vivo (Ashby et al., 1978).

Pharmacokinetics and Pharmacodynamics of Antihistamines

Research on Bilastine, an antihistamine with a chemical structure featuring hydrophilic carboxylic substituents, explores the chemistry, pharmacokinetics, pharmacodynamics, and analytical methods for quantification. This work illustrates the importance of chemical structure in drug function, providing a template for understanding the action mechanisms of compounds with complex structures (Sharma et al., 2021).

Advanced Oxidation Processes for Drug Degradation

The degradation pathways, by-products, and biotoxicity of acetaminophen via advanced oxidation processes (AOPs) are investigated to understand environmental impacts. This research is crucial for assessing the ecological and health risks associated with pharmaceutical pollutants and their metabolites (Qutob et al., 2022).

Piperidine Alkaloids and Medicinal Chemistry

Piperidine alkaloids from Pinus and related genera have been the subject of studies due to their significant medicinal importance. Research into the chemistry and pharmacology of these compounds provides insights into therapeutic applications and highlights the medicinal potential of piperidine-containing molecules (Singh et al., 2021).

Environmental and Toxicological Research

Studies on the environmental safety and toxicological profiles of surfactants and related compounds offer insights into the ecological impact of chemical substances widely used in consumer products. This research helps in understanding the fate, toxicity, and environmental behavior of chemical substances, guiding safety assessments and regulatory decisions (Cowan-Ellsberry et al., 2014).